Cas no 137335-61-6 (1-{bicyclo[1.1.1]pentan-1-yl}ethan-1-one)

• Product Name: 1-{bicyclo[1.1.1]pentan-1-yl}ethan-1-one
• CAS No: 137335-61-6
• MF: C₇H₁₀O
• MW: 110.153702259064
• MDL: MFCD24691484
• CID: 839374
• PubChem ID: 21604849
• Update Time: 2025-04-19

1-{bicyclo[1.1.1]pentan-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-bicyclo[1.1.1]pent-1-yl- (9CI)
• Ethanone,1-bicyclo[1.1.1]pent-1-yl-
• 1-{bicyclo[1.1.1]pentan-1-yl}ethan-1-one
• CS-0056394
• DB-342637
• P20318
• EN300-37109732
• SB13803
• Ethanone,1-bicyclo[1.1.1]pent-1-yl-(9ci)
• SCHEMBL21904429
• 1-{BICYCLO[1.1.1]PENTAN-1-YL}ETHANONE
• SY322025
• Ethanone, 1-bicyclo[1.1.1]pent-1-yl-
• 1-(1-bicyclo[1.1.1]pentanyl)ethanone
• EN300-1267276
• 1-(Bicyclo[1.1.1]pentan-1-yl)ethanone
• MFCD24691484
• 1-{BICYCLO[1.1.1]PENTAN-1-YLETHAN-1-ONE (63 W-% WITH THF)
• 137335-61-6
• 1-Acetylbicyclo[1.1.1]pentane

• MDL： MFCD24691484
• Inchi： 1S/C7H10O/c1-5(8)7-2-6(3-7)4-7/h6H,2-4H2,1H3
• InChI Key： DOKIJRPCPVSRQF-UHFFFAOYSA-N
• SMILES： O=C(C)C12CC(C1)C2

Computed Properties

• Exact Mass: 110.0732
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07